[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate

• IUPAC Name: [2-tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate
• InChI: InChI=1S/C21H20N4O6S/c1-13-18(32-17-8-6-5-7-16(17)25(29)30)19(23(22-13)21(2,3)4)31-20(26)14-9-11-15(12-10-14)24(27)28/h5-12H,1-4H3
• InChI Key: BMYFUAQTCWKYEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1SC2=CC=CC=C2[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C(C)(C)C
• Molecular Formula: C21H20N4O6S
• Molecular Weight: 456.5 g/mol
• CAS No.: 851127-69-0

Description

[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate (CAS 851127-68-9) is a pyrazole-derived ester featuring a tert-butyl group at position 2, a methyl group at position 5, and a 2-nitrophenylsulfanyl substituent at position 4 of the pyrazole ring. The ester moiety is a 4-nitrobenzoate group, contributing significant electron-withdrawing character to the molecule. Its structural complexity necessitates advanced characterization techniques such as NMR, UV spectroscopy, and X-ray crystallography, as highlighted in studies involving analogous compounds .

Biological Activity

[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate is a compound of interest due to its potential biological activities. This article reviews its chemical properties, biological effects, and relevant research findings.

The compound has the following molecular structure and properties:

• Molecular Formula : C₁₈H₁₈N₄O₄S
• Molecular Weight : 378.43 g/mol
• Canonical SMILES : CC(C)(C)C1=NN(C(=C1SC2=CC=CC=C2N+[O-])OC(=O)C3=CC=C(C=C3)C(C)(C)C)C(C)(C)C

Antimicrobial Properties

Research indicates that compounds with nitrophenyl functional groups often exhibit antimicrobial activity. A study demonstrated that similar derivatives showed significant inhibition against various bacterial strains, suggesting potential applications in developing new antimicrobial agents. The presence of the sulfanyl group may enhance this activity by increasing lipophilicity, allowing better membrane penetration .

Antioxidant Activity

The antioxidant capacity of [2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate has been evaluated in vitro. Compounds with similar structures have been shown to scavenge free radicals effectively, potentially reducing oxidative stress in biological systems. This activity is crucial for preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders .

Cytotoxic Effects

Preliminary studies indicate that this compound may exhibit cytotoxic effects on certain cancer cell lines. For instance, derivatives with similar structural motifs have been reported to induce apoptosis in human breast cancer cells through the activation of caspase pathways. The mechanism appears to involve the generation of reactive oxygen species (ROS), leading to cell death .

Case Studies and Research Findings

Study	Findings
Antimicrobial Activity	Demonstrated significant inhibition against E. coli and S. aureus .
Antioxidant Activity	Effective free radical scavenger; potential protective effects against oxidative stress .
Cytotoxicity	Induced apoptosis in breast cancer cell lines; involved ROS generation .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is structurally analogous to other pyrazole-based esters, differing primarily in the substituents on the benzoate group and pyrazole core. Below is a systematic comparison:

Table 1: Structural Comparison of Pyrazole Esters

Compound Name	Substituent on Benzoate	Molecular Weight (g/mol)	CAS Registry	Key Features
[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-nitrobenzoate	4-nitro	439.16	851127-68-9	Electron-withdrawing nitro group
[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 4-methylbenzoate	4-methyl	Not reported	851127-65-6	Electron-donating methyl group
[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 3-fluorobenzoate	3-fluoro	Not reported	851127-53-2	Moderate electron-withdrawing fluoro
[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] 5-bromofuran-2-carboxylate	5-bromofuran-2-yl	Not reported	851127-34-9	Bulky heterocyclic substituent

Key Findings:

The 3-fluorobenzoate derivative (CAS 851127-53-2) balances steric and electronic effects, which may influence solubility or crystallinity .

Synthetic Accessibility:

• Compounds like 4-nitrobenzoate and 5-bromofuran-2-carboxylate are synthesized via esterification of the pyrazole alcohol precursor with activated acyl chlorides, a method consistent with protocols for nitrophenyl derivatives in analytical chemistry .

The nitro group may participate in intermolecular interactions, affecting packing efficiency compared to methyl or methoxy substituents.

Potential Applications: Nitrophenyl-containing compounds are frequently employed as analytical standards or intermediates in detecting nitrofuran metabolites (e.g., NPAMOZ, NPAHD) . The target compound’s nitro groups suggest utility in similar contexts, though direct evidence is lacking.